Cas no 2229084-32-4 (2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2229084-32-4
• MF: C₁₃H₁₂F₂N₂O₂
• MW: 266.243390083313
• CID: 5804569
• PubChem ID: 165708943
• Update Time: 2025-10-28

2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1863667
• 2229084-32-4

• Inchi： 1S/C13H12F2N2O2/c1-17-10(8-13(14,15)12(18)19)7-11(16-17)9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,18,19)
• InChI Key： PEFRJWWQTVFWJU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CC(C2C=CC=CC=2)=NN1C)F

Computed Properties

• Exact Mass: 266.08668395g/mol
• Monoisotopic Mass: 266.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid

2,2-Difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic Acid

2,2-Difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid is a compound with the CAS number 2229084-32-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluorinated propanoic acid backbone and a substituted pyrazole ring. The combination of these structural elements contributes to its potential applications in drug discovery and development.

The synthesis of 2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. The use of fluorine atoms in the molecule is particularly interesting, as fluorine substitution often enhances the pharmacokinetic properties of compounds, such as increasing lipophilicity and improving bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has been shown to interact with key proteins involved in inflammation and immune response. This makes it a promising candidate for the development of novel therapeutic agents targeting conditions such as autoimmune diseases and chronic inflammatory disorders.

In terms of pharmacological activity, 2,2-difluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid has demonstrated potent inhibitory effects on enzymes associated with oxidative stress. This property suggests its potential application in antioxidant therapies and in the management of diseases where oxidative stress plays a pivotal role, such as neurodegenerative disorders and cardiovascular diseases.

The structural versatility of this compound also lends itself to further modifications. Researchers are actively exploring analogs with varying substituents on the pyrazole ring and the propanoic acid backbone to enhance its therapeutic potential. These modifications aim to improve selectivity, reduce off-target effects, and optimize pharmacokinetic profiles.

From an environmental perspective, the synthesis and disposal of 2,2-difluoro-3-(1-methyl-3 phenyl 1H pyrazol 5 yl)propanoic acid must adhere to stringent safety and sustainability standards. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and reduce the environmental footprint of its production.

In conclusion, 2,2-difluoro 3 (1 methyl 3 phenyl 1H pyrazol 5 yl) propanoic acid represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool in advancing therapeutic interventions for various diseases. Continued research into its mechanisms of action and optimization strategies will undoubtedly unlock further potential in this exciting area of chemical innovation.